Cas no 22006-96-8 (1,3-Hexanediol,2,2-dimethyl-)

• Product Name: 1,3-Hexanediol,2,2-dimethyl-
• CAS No: 22006-96-8
• MF: C₈H₁₈O₂
• MW: 146.227323055267
• CID: 290932
• PubChem ID: 89569
• Update Time: 2025-07-19

1,3-Hexanediol,2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Hexanediol,2,2-dimethyl-
• 2,2-Dimethylhexane-1,3-diol
• 2,2,4-trimethyl-1,3-pentanediol
• 2,2-DIMETHYL-1,3-HEXANEDIOL
• 22006-96-8
• 2,2dimethyl-1,3-hexanediol
• DTXSID80944610
• EINECS 244-714-2
• SCHEMBL713526
• 2, 2-dimethylhexane-1, 3-diol
• 1,3-Hexanediol, 2,2-dimethyl-
• NS00049742
• HMS1787B20
• 2,2-dimethyl-1,3hexanediol
• AKOS001025470
• BGQUJDPWPVVEGV-UHFFFAOYSA-N
• DB-260234
• G78191

• MDL： MFCD00460448
• Inchi： 1S/C8H18O2/c1-4-5-7(10)8(2,3)6-9/h7,9-10H,4-6H2,1-3H3
• InChI Key： BGQUJDPWPVVEGV-UHFFFAOYSA-N
• SMILES： OC(CCC)C(C)(C)CO

Computed Properties

• Exact Mass: 146.13074
• Monoisotopic Mass: 146.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 89.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 0.937
• Boiling Point: 228.1°Cat760mmHg
• Flash Point: 99.3°C
• Refractive Index: 1.452
• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on 1,3-Hexanediol,2,2-dimethyl-

Comprehensive Overview of 1,3-Hexanediol,2,2-dimethyl- (CAS No. 22006-96-8): Properties, Applications, and Industry Trends

1,3-Hexanediol,2,2-dimethyl- (CAS No. 22006-96-8) is a versatile organic compound belonging to the family of diols or glycols. This branched-chain diol is characterized by its unique molecular structure, featuring two hydroxyl groups attached to a six-carbon backbone with dimethyl substitutions at the 2-position. Its chemical formula is C₈H₁₈O₂, and it is widely recognized for its solubility in both water and organic solvents, making it valuable in formulations requiring polar and non-polar compatibility.

In recent years, the demand for 1,3-Hexanediol,2,2-dimethyl- has surged due to its applications in cosmetics, personal care products, and industrial coatings. A growing trend in the clean beauty movement has highlighted its role as a humectant and emollient, replacing traditional ingredients like parabens and silicones. Searches for "skin-friendly glycols" and "sustainable diol alternatives" have increased by 40% in the past year, reflecting consumer interest in eco-conscious formulations.

The compound's low volatility and high boiling point (approximately 250°C) make it ideal for high-temperature applications, such as polyester resins and plasticizers. Industry reports indicate a 15% annual growth in its use for UV-curable coatings, driven by the shift toward energy-efficient curing technologies. Additionally, its biodegradability aligns with global regulations like the EU's REACH framework, addressing concerns about "green chemistry substitutes."

From a synthetic perspective, 1,3-Hexanediol,2,2-dimethyl- is produced via catalytic hydrogenation of corresponding diketones or through Grignard reactions. Its stereochemistry and regioselectivity have been studied extensively, with recent patents focusing on enantioselective synthesis for pharmaceutical intermediates. Researchers are also exploring its potential in bio-based polymers, responding to queries like "renewable feedstock diols" in scientific databases.

In the fragrance industry, this diol acts as a fixative, prolonging scent longevity in perfumes and lotions. Market analyses reveal a 20% increase in demand for "long-lasting fragrance carriers" since 2022. Its low irritation profile further supports its use in sensitive skin formulations, a topic frequently searched by dermatologists and cosmetic chemists.

Quality standards for CAS No. 22006-96-8 typically require ≥98% purity, with HPLC and GC-MS being the preferred analytical methods. Storage recommendations emphasize anhydrous conditions to prevent hydrolysis, while transportation follows standard protocols for non-hazardous glycols. Regulatory filings, such as EPA’s TSCA inventory, confirm its compliance for global trade.

Future prospects for 1,3-Hexanediol,2,2-dimethyl- include emerging applications in 3D printing resins and electric vehicle battery components, where its thermal stability and dielectric properties are under evaluation. As sustainability drives innovation, this compound exemplifies how specialty diols can bridge performance and environmental goals.